Cas no 96576-19-1 (1,4-Benzodioxin-2-carbonitrile, 2-bromo-2,3-dihydro-)

96576-19-1 structure
Product name:1,4-Benzodioxin-2-carbonitrile, 2-bromo-2,3-dihydro-
1,4-Benzodioxin-2-carbonitrile, 2-bromo-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin-2-carbonitrile, 2-bromo-2,3-dihydro-
- 3-bromo-2H-1,4-benzodioxine-3-carbonitrile
- 96576-19-1
- DTXSID60536653
- SCHEMBL10808386
- AKOS037621313
- 2-bromo-2-cyano-1,4-benzodioxan
- 2-Bromo-2,3-dihydro-1,4-benzodioxine-2-carbonitrile
-
- Inchi: InChI=1S/C9H6BrNO2/c10-9(5-11)6-12-7-3-1-2-4-8(7)13-9/h1-4H,6H2
- InChI Key: GASOZNVGQUNKEA-UHFFFAOYSA-N
- SMILES: C1C(OC2=CC=CC=C2O1)(C#N)Br
Computed Properties
- Exact Mass: 238.95819g/mol
- Monoisotopic Mass: 238.95819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 42.2Ų
1,4-Benzodioxin-2-carbonitrile, 2-bromo-2,3-dihydro- Related Literature
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Miguel A. C. Teixeira,Steve Arscott,Simon J. Cox Soft Matter, 2018,14, 5369-5382
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Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
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Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
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5. Structural characterization of ZnS nanocrystals with a conic head using HR–TEM and HAADF tomography†Masato Uehara,Yusuke Nakamura,Satoshi Sasaki,Hiroyuki Nakamura CrystEngComm, 2011,13, 5998-6001
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